4-Bromo-2-(2,2-difluoroethoxy)-1,3-thiazole

• IUPAC Name: 4-bromo-2-(2,2-difluoroethoxy)-1,3-thiazole
• InChI: InChI=1S/C5H4BrF2NOS/c6-3-2-11-5(9-3)10-1-4(7)8/h2,4H,1H2
• InChI Key: OKWZKGUHKNRHLV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)OCC(F)F)Br
• Molecular Formula: C5H4BrF2NOS
• Molecular Weight: 244.06 g/mol

Description

“4-Bromo-2-(2,2-difluoroethoxy)-1,3-thiazole” is a chemical compound with the CAS Number: 1552806-05-9. It has a molecular weight of 244.06. It is in the form of a powder.

Molecular Structure Analysis

The IUPAC name for this compound is 4-bromo-2-(2,2-difluoroethoxy)thiazole. The InChI code for this compound is 1S/C5H4BrF2NOS/c6-3-2-11-5 (9-3)10-1-4 (7)8/h2,4H,1H2.

Physical And Chemical Properties Analysis

The compound is a powder. Unfortunately, other physical and chemical properties such as boiling point, density, and solubility are not available in the search results.

Scientific Research Applications

Synthesis of Thiazoles

A novel synthetic protocol utilizes 1,3-dibromo-1,1-difluoro-2-propanone as a synthon for chemoselective preparation of 4-bromodifluoromethyl thiazoles, demonstrating its application in drug discovery programs. This method enables the introduction of a bromodifluoromethyl group at the C4 position of the thiazole ring, with potential for further transformations, including Br/F exchange useful in radiopharmaceutics (Colella et al., 2018).

Application in Drug Discovery

A copper-mediated gem-difluoromethylenation process of aryl, heteroaryl, and vinyl boronic acids with bromodifluoromethylated oxazole or thiazole derivatives has been developed, showcasing excellent functional group tolerance and wide substrate scope. This novel reaction provides facile access to practical applications in drug discovery and development, highlighting the importance of bromodifluoromethylated thiazoles in medicinal chemistry (Ma et al., 2014).

Innovative Synthetic Methods

Highly efficient synthetic methods have been developed for producing 4-bromodifluoromethyl thiazoles, offering new avenues for creating thiazole-based compounds with potential biological activities. These methods demonstrate the chemical versatility of bromodifluoromethylated thiazoles and their utility in synthesizing structurally diverse molecules of interest in various scientific and pharmaceutical fields (Jiang et al., 2012).